Cas no 84414-81-3 (1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-4-hydroxy-8-oxo-, (4R,6R,7R)-rel-)

• Product name: 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-4-hydroxy-8-oxo-, (4R,6R,7R)-rel-
• CAS No: 84414-81-3
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 707250

1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-4-hydroxy-8-oxo-, (4R,6R,7R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-4-hydroxy-8-oxo-, (4R,6R,7R)-rel-
• 1-Azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-amino-4-hydroxy-8-oxo-,

• Inchi： 1S/C8H10N2O4/c9-6-4-1-3(11)2-5(8(13)14)10(4)7(6)12/h2-4,6,11H,1,9H2,(H,13,14)
• InChI Key： CDEZBCPZTYUSSW-UHFFFAOYSA-N
• SMILES： N12C(C(N)C1=O)CC(O)C=C2C(O)=O

Computed Properties

• Exact Mass: 198.064
• Monoisotopic Mass: 198.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2